3-chloro-4-fluoro-N-(2-methylpropyl)aniline
Overview
Description
3-chloro-4-fluoro-N-(2-methylpropyl)aniline is a chemical compound with the CAS Number: 1038734-58-5 . It has a molecular weight of 201.67 . The IUPAC name for this compound is 3-chloro-4-fluoro-N-isobutylaniline . It is typically stored at room temperature and is a liquid in its physical form .
Molecular Structure Analysis
The InChI code for 3-chloro-4-fluoro-N-(2-methylpropyl)aniline is1S/C10H13ClFN/c1-7(2)6-13-8-3-4-10(12)9(11)5-8/h3-5,7,13H,6H2,1-2H3 . This indicates that the molecule consists of a benzene ring substituted with a chlorine atom, a fluorine atom, and an N-isobutyl group. Physical And Chemical Properties Analysis
3-chloro-4-fluoro-N-(2-methylpropyl)aniline is a liquid at room temperature . Unfortunately, the search results do not provide further information on the physical and chemical properties of this compound.Scientific Research Applications
Synthesis of Heteroaryl Amines
3-chloro-4-fluoro-N-(2-methylpropyl)aniline: is utilized in the synthesis of heteroaryl amines, which are crucial intermediates in creating biologically active molecules. This compound can undergo reductive amination, a process where an aldehyde or ketone is converted into an amine through the reaction with a nitrogen source . This method is particularly valuable in pharmaceutical chemistry for producing active pharmaceutical ingredients.
Development of Dyes and Fine Chemicals
The compound’s ability to act as an intermediate also extends to the production of dyes and fine chemicals. Its molecular structure allows for the introduction of various substituents that can alter the color properties of dyes or the reactivity of chemicals used in specialized applications .
Safety and Handling Research
Lastly, the safety profile and handling procedures for 3-chloro-4-fluoro-N-(2-methylpropyl)aniline are subjects of ongoing research. Understanding its toxicological impact and developing safe handling protocols are essential for its use in industrial and laboratory settings .
Safety And Hazards
The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause harm if swallowed, inhaled, or in contact with skin . The compound can also cause skin irritation, serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
3-chloro-4-fluoro-N-(2-methylpropyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClFN/c1-7(2)6-13-8-3-4-10(12)9(11)5-8/h3-5,7,13H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRTQWWFHBXLCSZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=CC(=C(C=C1)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-4-fluoro-N-(2-methylpropyl)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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